Cas no 69411-25-2 (DL-Valine, N-(4-ethylphenyl)-, (3-phenoxyphenyl)methyl ester)

• Product Name: DL-Valine, N-(4-ethylphenyl)-, (3-phenoxyphenyl)methyl ester
• CAS No: 69411-25-2
• MF: C₂₆H₂₉NO₃
• MW: 403.513367414474
• CID: 391821
• Update Time: 2024-01-29

DL-Valine, N-(4-ethylphenyl)-, (3-phenoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• DL-Valine, N-(4-ethylphenyl)-, (3-phenoxyphenyl)methyl ester
• Valine, N-(4-ethylphenyl)-, (3-phenoxyphenyl)methyl ester

• Inchi： 1S/C26H29NO3/c1-4-20-13-15-22(16-14-20)27-25(19(2)3)26(28)29-18-21-9-8-12-24(17-21)30-23-10-6-5-7-11-23/h5-17,19,25,27H,4,18H2,1-3H3/t25-/m0/s1
• InChI Key： MYIDSXKTZGXRGO-VWLOTQADSA-N
• SMILES： C(OCC1=CC=CC(OC2=CC=CC=C2)=C1)(=O)[C@H](C(C)C)NC1=CC=C(CC)C=C1

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 529.0±45.0 °C(Predicted)
• pka: 1.89±0.50(Predicted)